Morpholino(1H-pyrazol-4-yl)methanone
Overview
Description
“Morpholino(1H-pyrazol-4-yl)methanone” is a chemical compound with the molecular formula C8H11N3O2 . It is also known by other names such as “4-(1H-pyrazol-4-ylcarbonyl)morpholine”, “morpholin-4-yl (1H-pyrazol-4-yl)methanone”, and "4-(1H-pyrazole-4-carbonyl)morpholine" .
Synthesis Analysis
The synthesis of pyrazole derivatives, including Morpholino(1H-pyrazol-4-yl)methanone, has been a subject of interest in many studies . One study describes the synthesis of a similar compound, (4-methylpiperazin-1-yl)(1-phenyl-1H-pyrazol-4-yl)methanone, through a heated heterogeneous mixture of 1-phenyl-1H-pyrazole-4-carboxylic acid, SOCl2, and a few drops of anhydrous DMF .Molecular Structure Analysis
The molecular structure of Morpholino(1H-pyrazol-4-yl)methanone includes a morpholine ring attached to a pyrazole ring via a carbonyl group . The InChI string representation of the molecule is "InChI=1S/C8H11N3O2/c12-8(7-5-9-10-6-7)11-1-3-13-4-2-11/h5-6H,1-4H2,(H,9,10)" .Physical And Chemical Properties Analysis
Morpholino(1H-pyrazol-4-yl)methanone has a molecular weight of 181.19 g/mol . It has one hydrogen bond donor, three hydrogen bond acceptors, and one rotatable bond . Its topological polar surface area is 58.2 Ų .Scientific Research Applications
Antiproliferative Activity and Structural Characterization
- A study by Prasad et al. (2018) described the synthesis and evaluation of a compound related to Morpholino(1H-pyrazol-4-yl)methanone. The compound, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, demonstrated antiproliferative activity. Its structure was characterized using various techniques like IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies. The molecular structure is stabilized by both inter and intra-molecular hydrogen bonds, which contribute to the stability of the molecule (Prasad et al., 2018).
Antitumor Activity
- Tang and Fu (2018) synthesized 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, which displayed significant inhibition on the proliferation of various cancer cell lines like A549, BGC-823, and HepG-2 (Tang & Fu, 2018).
Enzyme Inhibitory Activity
- Cetin et al. (2021) conducted a study on 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives for their in vitro enzyme inhibitory activities. A derivative, (morpholin-4-yl)[1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-yl]methanone, was found to be an effective inhibitor for glutathione S-transferase (GST) (Cetin et al., 2021).
Antitubercular and Antifungal Activity
- Research by Syed et al. (2013) explored the antitubercular and antifungal activity of novel imidazo[2,1-b][1,3,4]thiadiazole derivatives. Among them, a compound involving Morpholino(1H-pyrazol-4-yl)methanone structure displayed very good antitubercular and antifungal activity (Syed et al., 2013).
Pharmaceutical Intermediate Synthesis
- Kopach et al. (2009) developed a commercial synthesis for a compound involving Morpholino(1H-pyrazol-4-yl)methanone as a key starting material for a new investigational drug candidate. The synthesis involved resolution of a morpholine amide intermediate and a Grignard reaction (Kopach et al., 2009).
Future Directions
The future directions for the study of Morpholino(1H-pyrazol-4-yl)methanone and similar compounds could involve further exploration of their synthesis methods, chemical properties, and potential pharmacological applications . The development of new and more potent reversible MAGL inhibitors is one potential area of interest .
Mechanism of Action
Target of Action
The primary target of Morpholino(1H-pyrazol-4-yl)methanone is the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme . This enzyme plays a crucial role in the tyrosine catabolism pathway, which is essential for the production of carotenoid pigments in plants .
Mode of Action
Morpholino(1H-pyrazol-4-yl)methanone acts by inhibiting the HPPD enzyme . This inhibition disrupts the formation of carotenoid pigments, which are vital for membrane structure and photosynthesis in plants . As a result, the plant’s growth is stunted, leading to its eventual death .
Biochemical Pathways
The compound affects the tyrosine catabolism pathway by inhibiting the HPPD enzyme . This disruption leads to a decrease in the production of carotenoid pigments, which are essential for photosynthesis and membrane structure in plants . The downstream effects include stunted growth and eventual death of the plant .
Pharmacokinetics
Similar compounds have been shown to be rapidly absorbed and excreted via urine and feces . These properties can impact the bioavailability of the compound, but more research is needed to fully understand these effects.
Result of Action
The inhibition of the HPPD enzyme by Morpholino(1H-pyrazol-4-yl)methanone leads to a disruption in the formation of carotenoid pigments . This disruption affects the plant’s ability to perform photosynthesis and maintain its membrane structure . As a result, the plant’s growth is stunted, leading to its eventual death .
properties
IUPAC Name |
morpholin-4-yl(1H-pyrazol-4-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c12-8(7-5-9-10-6-7)11-1-3-13-4-2-11/h5-6H,1-4H2,(H,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSUUYSUZYIKWRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CNN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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